
Proper Disposal of 5-Bromo-2-methoxy-4-
methylpyridine: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
5-Bromo-2-methoxy-4-

methylpyridine

Cat. No.: B021950 Get Quote

For Immediate Release: This document provides essential safety, operational, and disposal

protocols for 5-Bromo-2-methoxy-4-methylpyridine (CAS No. 164513-39-7) to ensure the

safety of laboratory personnel and maintain environmental compliance. Researchers,

scientists, and professionals in drug development should adhere to these procedures to

mitigate risks associated with the handling and disposal of this compound.

Hazard Identification and Safety Data
While comprehensive toxicological data for 5-Bromo-2-methoxy-4-methylpyridine is not

widely available, Safety Data Sheets (SDS) indicate that it is an irritant and may be harmful.[1]

[2] It is imperative to handle this compound with the appropriate precautions.
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Property Value Reference

CAS Number 164513-39-7 [1][2][3][4][5]

Molecular Formula C7H8BrNO [1][5]

Molecular Weight 202.05 g/mol [5]

Appearance
White to Almost white powder

to crystal
[4]

Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May be

harmful by inhalation, in

contact with skin, and if

swallowed.

[1][2]

Signal Word Warning [1][2]

Precautionary Statements

P261, P280, P302+P352,

P305+P351+P338,

P362+P364

[1][2][6]

Personal Protective Equipment (PPE)
Before handling or disposing of 5-Bromo-2-methoxy-4-methylpyridine, all personnel must be

equipped with the following personal protective equipment:
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PPE Item Specification Purpose

Gloves
Chemical-resistant (e.g., nitrile

rubber)
To prevent skin contact.[2]

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles

To protect eyes from splashes.

[2]

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.[1][2]

To avoid inhalation of dust or

vapors.

Experimental Protocol: Spill Management
In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and

environmental contamination.

Small Spills:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Absorb: Use an inert, non-combustible absorbent material (e.g., vermiculite, sand) to cover

the spill.

Collect: Carefully sweep or scoop the absorbed material into a designated, labeled

hazardous waste container.[7] Avoid generating dust.[1]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.

Large Spills:

Evacuate: Immediately evacuate the area.

Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department.
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Secure the Area: Prevent entry to the contaminated area.

Step-by-Step Disposal Protocol
The proper disposal of 5-Bromo-2-methoxy-4-methylpyridine waste must comply with all

local, state, and federal regulations.[1] Under no circumstances should this chemical be

disposed of down the drain or in regular trash.[8]

Waste Identification and Segregation:

All waste containing 5-Bromo-2-methoxy-4-methylpyridine, including the pure

compound, solutions, and contaminated materials (e.g., pipette tips, gloves, absorbent

pads), must be classified as hazardous waste.[9][10]

This compound is a halogenated organic compound and should be segregated into a

dedicated "Halogenated Organic Waste" stream. Do not mix with non-halogenated waste.

Container Selection and Labeling:

Container: Collect waste in a designated, chemically compatible, leak-proof container with

a secure screw-top cap.[9][10] Polyethylene or glass containers are generally suitable.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "5-Bromo-2-methoxy-4-methylpyridine," along with the associated

hazard pictograms (e.g., irritant).[7]

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

satellite accumulation area.[8][10]

The storage area should be away from incompatible materials such as strong oxidizing

agents and acids.[10][11]

Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed professional

waste disposal service.[1]
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The recommended method of disposal for halogenated organic compounds is incineration

in a chemical incinerator equipped with an afterburner and scrubber.

Mandatory Visualizations
The following diagrams illustrate the key procedural workflows for the safe handling and

disposal of 5-Bromo-2-methoxy-4-methylpyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b021950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for 5-Bromo-2-methoxy-4-methylpyridine
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(Fume Hood)
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Place in a Labeled,
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End: Proper Disposal via Incineration
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Caption: Disposal workflow for 5-Bromo-2-methoxy-4-methylpyridine.
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Spill Management for 5-Bromo-2-methoxy-4-methylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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